2,4-diphenyl-6-(2-phenylhydrazino)pyrimidine

• IUPAC Name: 1-(2,6-diphenylpyrimidin-4-yl)-2-phenylhydrazine
• InChI: InChI=1S/C22H18N4/c1-4-10-17(11-5-1)20-16-21(26-25-19-14-8-3-9-15-19)24-22(23-20)18-12-6-2-7-13-18/h1-16,25H,(H,23,24,26)
• InChI Key: UPFSAJNUUJHGBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC(=N2)C3=CC=CC=C3)NNC4=CC=CC=C4
• Molecular Formula: C22H18N4
• Molecular Weight: 338.4 g/mol

Description

2,4-diphenyl-6-(2-phenylhydrazino)pyrimidine is a chemical compound that has been studied extensively for its various applications in scientific research. This compound is commonly referred to as DPHP and has been found to have potential applications in fields such as cancer research, drug discovery, and medicinal chemistry.

Mechanism of Action

The mechanism of action of DPHP involves the inhibition of enzymes such as tyrosine kinases and topoisomerases. These enzymes play a crucial role in cell division and DNA replication, making them important targets for cancer therapy. DPHP has been found to inhibit these enzymes, leading to the inhibition of cell growth and division.
Biochemical and physiological effects:
DPHP has been found to have various biochemical and physiological effects. It has been found to induce apoptosis or programmed cell death in cancer cells. DPHP has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for the growth and spread of cancer cells. In addition, DPHP has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

DPHP has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has been found to have low toxicity, making it safe for use in lab experiments. However, DPHP has some limitations for lab experiments. It has poor solubility in water, making it difficult to use in aqueous solutions. In addition, DPHP has a short half-life, making it difficult to study its long-term effects.

Future Directions

There are several future directions for research on DPHP. One potential direction is the development of DPHP-based drugs for the treatment of cancer and other diseases. Another potential direction is the study of the mechanism of action of DPHP in more detail. This could lead to a better understanding of how DPHP inhibits enzymes and induces apoptosis in cancer cells. In addition, future research could focus on improving the solubility and stability of DPHP, making it more suitable for use in lab experiments.
Conclusion:
In conclusion, 2,4-diphenyl-6-(2-phenylhydrazino)pyrimidine is a chemical compound with potential applications in scientific research. It has been studied extensively for its anti-cancer properties, potential use in drug discovery, and medicinal chemistry. The synthesis method of DPHP is well-established, and it has several advantages for lab experiments. Future research could lead to the development of DPHP-based drugs for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of DPHP involves the reaction of 2,4-diamino-6-phenylpyrimidine with phenylhydrazine in the presence of a catalyst such as acetic acid. The reaction produces DPHP in high yield and purity. The synthesis method has been optimized to produce DPHP in large quantities for scientific research purposes.

Scientific Research Applications

DPHP has been studied extensively for its potential applications in scientific research. It has been found to have anti-cancer properties and has been studied for its potential use as a chemotherapeutic agent. DPHP has also been studied for its potential use in drug discovery and medicinal chemistry. It has been found to have potential as a lead compound for the development of new drugs.